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Abstract

2,5,5-Trimethylheptane, a highly branched alkane, is a hydrocarbon with the chemical formula
C1oH22. While its direct applications in organic synthesis are not extensively documented in
scientific literature, its structural features—notably the presence of a quaternary carbon and a
tertiary carbon—suggest several potential avenues for its use as a starting material or a
scaffold in the synthesis of more complex organic molecules. This technical guide explores the
prospective utility of 2,5,5-trimethylheptane in organic synthesis, drawing parallels from the
known reactivity of other branched alkanes. We will delve into hypothetical synthetic
transformations, including its synthesis, functionalization through halogenation and oxidation,
and its potential role in catalytic processes. This document aims to provide a theoretical
framework and practical, albeit illustrative, experimental protocols to stimulate further research
into the synthetic applications of this compound.

Physicochemical Properties of 2,5,5-
Trimethylheptane

A comprehensive understanding of the physical and chemical properties of 2,5,5-
trimethylheptane is crucial for its application in organic synthesis. These properties influence
its reactivity, choice of solvents, and reaction conditions.
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Property Value Reference
Molecular Formula CioH22 [1112]
Molecular Weight 142.28 g/mol [1]

CAS Number 1189-99-7 [1][3]
IUPAC Name 2,5,5-trimethylheptane [1]
Canonical SMILES CCcC(C)(c)cee(e)e [1]
InChiKey SOYLPZSOEXZMLE- e
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Synthesis of 2,5,5-Trimethylheptane

The synthesis of highly branched alkanes can be achieved through various established
methods in organic chemistry. A plausible and versatile approach for the synthesis of 2,5,5-
trimethylheptane is the Grignard reaction, which allows for the formation of carbon-carbon
bonds.[4][5][6][7][8]

Retrosynthetic Analysis

A retrosynthetic analysis of 2,5,5-trimethylheptane suggests a disconnection at the C4-C5
bond, leading to two key synthons: a tert-pentyl Grignard reagent and 2-pentanone.

Grignard Addition

tert-Pentylmagnesium bromide
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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